N-isobutyl-4-{[(2-methylphenoxy)acetyl]amino}benzamide

• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol
• IUPAC Name: 4-[[2-(2-methylphenoxy)acetyl]amino]-N-(2-methylpropyl)benzamide
• InChI: InChI=1S/C20H24N2O3/c1-14(2)12-21-20(24)16-8-10-17(11-9-16)22-19(23)13-25-18-7-5-4-6-15(18)3/h4-11,14H,12-13H2,1-3H3,(H,21,24)(H,22,23)
• InChI Key: YYJLVQLEMFNDDX-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1OCC(=O)NC2=CC=C(C=C2)C(=O)NCC(C)C

Description

N-isobutyl-4-{[(2-methylphenoxy)acetyl]amino}benzamide, also known as IB-MECA, is a selective agonist of the adenosine A3 receptor. It is a small molecule that has shown potential in various scientific research applications, particularly in the field of cancer research.

Mechanism of Action

N-isobutyl-4-{[(2-methylphenoxy)acetyl]amino}benzamide selectively binds to the adenosine A3 receptor, which is highly expressed in cancer cells and inflammatory cells. Activation of this receptor leads to a cascade of signaling events that ultimately result in the induction of apoptosis in cancer cells and the inhibition of inflammation.
Biochemical and Physiological Effects:
N-isobutyl-4-{[(2-methylphenoxy)acetyl]amino}benzamide has been shown to induce apoptosis in cancer cells through the activation of the caspase pathway. It also inhibits angiogenesis, which is the process by which tumors grow new blood vessels to support their growth. In addition, N-isobutyl-4-{[(2-methylphenoxy)acetyl]amino}benzamide has anti-inflammatory effects and can inhibit the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of N-isobutyl-4-{[(2-methylphenoxy)acetyl]amino}benzamide is its selectivity for the adenosine A3 receptor, which reduces the risk of off-target effects. Additionally, N-isobutyl-4-{[(2-methylphenoxy)acetyl]amino}benzamide has been shown to enhance the efficacy of chemotherapy drugs, potentially reducing the dosage required for treatment. However, one limitation of N-isobutyl-4-{[(2-methylphenoxy)acetyl]amino}benzamide is its poor solubility, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for research involving N-isobutyl-4-{[(2-methylphenoxy)acetyl]amino}benzamide. One area of interest is the development of more efficient synthesis methods to improve the yield and purity of the compound. Additionally, further research is needed to fully understand the mechanism of action of N-isobutyl-4-{[(2-methylphenoxy)acetyl]amino}benzamide and its potential in the treatment of cancer and inflammatory diseases. Finally, there is potential for the development of novel drug delivery systems to improve the solubility and bioavailability of N-isobutyl-4-{[(2-methylphenoxy)acetyl]amino}benzamide.

Synthesis Methods

N-isobutyl-4-{[(2-methylphenoxy)acetyl]amino}benzamide can be synthesized through a multi-step process involving the reaction of 2-methylphenol with acetic anhydride to form 2-methylacetophenone. This is then reacted with 4-aminobenzamide to form 4-{[(2-methylphenyl)oxy]acetyl}aniline. Finally, this intermediate product is reacted with isobutyl chloroformate to form N-isobutyl-4-{[(2-methylphenoxy)acetyl]amino}benzamide.

Scientific Research Applications

N-isobutyl-4-{[(2-methylphenoxy)acetyl]amino}benzamide has shown potential in various scientific research applications, particularly in the field of cancer research. It has been shown to induce apoptosis in cancer cells, inhibit tumor growth, and enhance the efficacy of chemotherapy drugs. Additionally, N-isobutyl-4-{[(2-methylphenoxy)acetyl]amino}benzamide has been shown to have anti-inflammatory effects and may have potential in the treatment of inflammatory diseases such as asthma and rheumatoid arthritis.